Cas no 1805437-23-3 (2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1805437-23-3
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 4897758
• Update Time: 2025-06-13

2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2/c1-4-5(8(10)11)2-6(9(12,13)14)7(3-15)16-4/h2,8H,3,15H2,1H3
• InChI Key： KLZLHQSKNVOLDG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=C(C)N=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine (CAS No. 1805437-23-3)

The compound 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine (CAS No. 1805437-23-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing drugs, which often exhibit improved pharmacokinetic properties. The compound's pyridine core further enhances its versatility, allowing for diverse chemical modifications to tailor its properties for specific applications.

From an industrial perspective, CAS No. 1805437-23-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce environmental impact, researchers are exploring efficient catalytic methods to produce such fluorinated intermediates. This compound's synthesis often involves catalytic C-H functionalization, a cutting-edge technique that minimizes waste and energy consumption.

The agrochemical sector also shows interest in 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine, as fluorinated pyridines are known to exhibit herbicidal and insecticidal activities. Its difluoromethyl moiety, in particular, is a key structural motif in modern crop protection agents. This has led to extensive patent filings and R&D efforts to explore its utility in developing next-generation pesticides with lower environmental persistence.

Analytical characterization of CAS No. 1805437-23-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and structural integrity, especially given the compound's use in high-value applications. The presence of multiple fluorine atoms introduces unique analytical challenges, making 19F-NMR an indispensable tool for researchers working with this molecule.

In the realm of drug discovery, 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine is frequently investigated as a building block for kinase inhibitors and GPCR modulators. Its ability to participate in diverse cross-coupling reactions makes it a favorite among medicinal chemists designing targeted therapies for oncology and CNS disorders. Recent publications highlight its role in optimizing drug-like properties such as solubility and membrane permeability.

The compound's stability under physiological conditions is another area of active research. Studies focus on how the trifluoromethyl group influences its metabolic fate in vivo, a topic of great relevance to ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. This information is crucial for pharmaceutical companies prioritizing compounds with favorable drug metabolism characteristics.

From a commercial standpoint, CAS No. 1805437-23-3 remains a niche but growing segment in the fine chemicals market. Suppliers often highlight its availability in various custom synthesis scales, catering to both academic and industrial researchers. The compound's pricing reflects the technical challenges associated with its production, particularly the need for specialized fluorination techniques and stringent quality control measures.

Looking ahead, the scientific community anticipates expanded applications for 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine in material science, particularly in the development of fluorinated polymers with unique electronic properties. Its structural features suggest potential utility in organic electronics and liquid crystal displays, although these applications remain largely exploratory at present.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine represents a fascinating case study in how strategic incorporation of fluorine atoms can dramatically alter a molecule's properties and applications. As research continues to uncover new uses for this versatile compound, its importance in both pharmaceutical and agrochemical innovation is likely to grow significantly in the coming years.